5-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride

• IUPAC Name: 5-bromo-7-fluoro-2,3-dihydro-1H-indole;hydrochloride
• InChI: InChI=1S/C8H7BrFN.ClH/c9-6-3-5-1-2-11-8(5)7(10)4-6;/h3-4,11H,1-2H2;1H
• InChI Key: WWWOVYOTGIICNX-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C1C=C(C=C2F)Br.Cl
• Molecular Formula: C8H8BrClFN
• Molecular Weight: 252.51 g/mol

Description

“5-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride” is a chemical compound with the molecular formula C8H9BrClN. It is a derivative of indole, a heterocyclic compound that is significant in natural products and drugs.

Scientific Research Applications

Antioxidant Potential

Imidazole-containing compounds derived from indole have been investigated for their antioxidant properties. For instance:

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Other Applications

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Future Directions

Indole derivatives, including “5-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride”, have diverse biological activities and immense potential for further exploration for therapeutic possibilities. Their broad-spectrum biological activities have sparked interest among researchers to synthesize various scaffolds of indole for screening different pharmacological activities.

Mechanism of Action

Target of Action

Indole derivatives, such as 5-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride, have been found to bind with high affinity to multiple receptors . These targets play a crucial role in various biological processes, contributing to the compound’s broad-spectrum biological activities .

Mode of Action

The interaction of 5-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride with its targets results in a range of changes. For instance, certain indole derivatives have been reported to exhibit inhibitory activity against influenza A

Biochemical Pathways

Indole derivatives can affect various biochemical pathways, leading to diverse downstream effects. For example, some indole derivatives have demonstrated antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities

Result of Action

The molecular and cellular effects of 5-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride’s action depend on its interaction with its targets and the biochemical pathways it affects. As mentioned, certain indole derivatives have shown a range of biological activities . .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 5-bromo-7-fluoro-2,3-dihydro-1H-indole hydrochloride. For instance, storage temperature can affect the stability of similar compounds . .